Cas no 338414-40-7 (3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime)

• Product Name: 3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime
• CAS No: 338414-40-7
• CID: 4647238
• Update Time: 2025-10-21

3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime Chemical and Physical Properties

Names and Identifiers

• 3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime

Additional information on 3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime

Comprehensive Overview of 3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime (CAS No. 338414-40-7)

3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime (CAS No. 338414-40-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiazole and oxime functional groups, exhibits versatile chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this molecule due to its potential role in drug discovery, agrochemical development, and advanced material synthesis.

The molecular structure of 3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime features a 2-phenyl-1,3-thiazole core, which is known for its bioactivity and stability. The presence of the oxime group further enhances its reactivity, enabling it to participate in a wide range of chemical transformations. This structural complexity allows the compound to interact with biological targets, making it a promising candidate for pharmaceutical research. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the treatment of infectious diseases and metabolic disorders.

In the context of current scientific trends, 3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime aligns with the growing demand for heterocyclic compounds in drug development. Heterocycles like thiazoles are pivotal in modern medicinal chemistry due to their ability to mimic natural substrates and modulate biological pathways. The compound’s oxime functionality also contributes to its utility in creating prodrugs or targeted delivery systems, addressing key challenges in pharmacokinetics and bioavailability.

Beyond pharmaceuticals, 3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime has applications in material science. Its robust structure and functional groups make it suitable for designing advanced polymers, coatings, and sensors. Researchers are investigating its use in smart materials that respond to environmental stimuli, such as temperature or pH changes. This versatility positions the compound as a valuable asset in industries ranging from healthcare to electronics.

The synthesis of 3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime typically involves multi-step organic reactions, including condensation and oxidation processes. Optimizing these synthetic routes is a focal point for chemists aiming to improve yield and purity. Advances in green chemistry have also influenced its production, with efforts to minimize waste and reduce hazardous byproducts. These innovations align with global sustainability goals and regulatory requirements.

Market dynamics for 3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime reflect its niche but growing demand. Pharmaceutical and biotechnology companies are the primary consumers, driven by the need for novel drug candidates. Additionally, academic institutions and research laboratories procure the compound for exploratory studies. Suppliers often highlight its high purity and custom synthesis options to cater to diverse client needs.

For researchers seeking detailed information about 3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime, key resources include chemical databases, patent literature, and peer-reviewed journals. Its CAS No. 338414-40-7 serves as a unique identifier for accurate retrieval of data. Online platforms and scientific forums frequently discuss its properties, synthesis methods, and potential applications, making it a topic of ongoing interest.

In summary, 3-Oxo-3-(2-phenyl-1,3-thiazol-5-yl)propanal O-(4-methylbenzyl)oxime (CAS No. 338414-40-7) is a multifaceted compound with significant potential in both life sciences and material engineering. Its unique structural features and reactivity profile continue to inspire innovation across multiple disciplines. As research progresses, this molecule is likely to play an increasingly prominent role in addressing contemporary scientific and industrial challenges.